N-(benzo[d]thiazol-2-yl)-2-(pyrimidin-2-yloxy)acetamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-pyrimidin-2-yloxyacetamide
• InChI: InChI=1S/C13H10N4O2S/c18-11(8-19-12-14-6-3-7-15-12)17-13-16-9-4-1-2-5-10(9)20-13/h1-7H,8H2,(H,16,17,18)
• InChI Key: IAYLWDBNOSELCE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)NC(=O)COC3=NC=CC=N3
• Molecular Formula: C13H10N4O2S
• Molecular Weight: 286.31 g/mol
• CAS No.: 1251610-46-4

Description

N-(benzo[d]thiazol-2-yl)-2-(pyrimidin-2-yloxy)acetamide is a useful research compound. Its molecular formula is C13H10N4O2S and its molecular weight is 286.31. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Medicinal Chemistry

N-(benzo[d]thiazol-2-yl)-2-(pyrimidin-2-yloxy)acetamide is a compound with potential relevance in medicinal chemistry due to the biological significance of its benzothiazole and pyrimidine components. The literature provides insights into the general utility of benzothiazole and pyrimidine scaffolds in drug design and pharmacological applications.

Benzothiazoles are recognized for their broad spectrum of pharmacological activities, including antimicrobial, analgesic, anti-inflammatory, and antitumor effects. The structural diversity offered by benzothiazole derivatives is utilized in the search for new therapeutic agents, highlighting the importance of such scaffolds in medicinal chemistry (Kamal et al., 2015; Keri et al., 2015). Pyrimidine derivatives also play a significant role in medicinal chemistry, with applications ranging from anticancer to antiviral agents, due to their ability to interact with biological targets effectively (Cherukupalli et al., 2017).

Biological Significance and Applications

The benzothiazole component of this compound is particularly noteworthy for its presence in compounds with varied biological activities. This includes potential antitumor properties, where benzothiazole derivatives have been explored for their ability to inhibit cancer cell growth and proliferation (Pathak et al., 2019). The pyrimidine moiety, similarly, is a core structure in many pharmaceuticals and is associated with diverse biological functions, from enzyme inhibition to modulation of various receptor activities (Jindal & Kaur, 2021).

In addition to pharmacological activities, benzothiazole and pyrimidine derivatives have found applications in the development of optical sensors and materials for optoelectronic applications, indicating the versatile utility of these scaffolds beyond traditional medicinal chemistry (Lipunova et al., 2018).